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Compound of Interest

Compound Name:
3,5-Dimethylisoxazole-4-carbonyl

chloride

Cat. No.: B1301098 Get Quote

An In-depth Technical Guide to 3,5-Dimethylisoxazole-4-carbonyl Chloride

For researchers, scientists, and professionals in drug development, 3,5-Dimethylisoxazole-4-
carbonyl chloride is a key building block in organic synthesis. This guide provides detailed

information on its chemical structure, properties, and applications.

Chemical Structure and IUPAC Name
The compound, with the Chemical Abstracts Service (CAS) number 31301-45-8, is formally

recognized by the International Union of Pure and Applied Chemistry (IUPAC) as 3,5-dimethyl-

1,2-oxazole-4-carbonyl chloride[1][2]. It is also commonly referred to as 3,5-
dimethylisoxazole-4-carbonyl chloride[1]. Its molecular formula is C6H6ClNO2[1][2][3][4].

The chemical structure consists of an isoxazole ring, which is a five-membered heterocycle

containing one nitrogen and one oxygen atom in adjacent positions. This ring is substituted with

methyl groups at positions 3 and 5, and a carbonyl chloride group at position 4.

Physicochemical Properties
A summary of the key quantitative data for 3,5-Dimethylisoxazole-4-carbonyl chloride is

presented below. This information is critical for its handling, application in reactions, and for

analytical purposes.
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Property Value

Molecular Weight 159.57 g/mol [2][3]

Appearance Colorless to light orange to yellow clear liquid[3]

Boiling Point 90 °C at 12-15 mmHg[2][3][5]

Density Approximately 1.27 - 1.282 g/cm³[3][5]

Refractive Index n20D 1.5[3]

Purity ≥ 96% (GC)[3]

Synthesis and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 3,5-Dimethylisoxazole-4-
carbonyl chloride are proprietary and found within scientific literature and patents, a general

synthetic workflow can be outlined. The synthesis typically originates from 3,5-

dimethylisoxazole, which is then subjected to a carbonylation reaction at the 4-position,

followed by conversion to the acid chloride.

A logical workflow for a typical synthesis is illustrated in the diagram below.
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General Synthetic Workflow for 3,5-Dimethylisoxazole-4-carbonyl Chloride

3,5-Dimethylisoxazole

Carboxylation at C4-position
(e.g., using a strong base and CO2)

Step 1

3,5-Dimethylisoxazole-4-carboxylic acid

Chlorination
(e.g., using thionyl chloride or oxalyl chloride)

Step 2

3,5-Dimethylisoxazole-4-carbonyl chloride
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Application in Drug Discovery

3,5-Dimethylisoxazole-4-carbonyl chloride
(Starting Material)

Reaction with Nucleophiles
(e.g., amines, alcohols)

Library of Isoxazole Derivatives

Biological Screening

Identification of Bioactive Molecules

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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